Cas no 1806743-75-8 (Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806743-75-8
• MF: C₁₁H₁₀F₄INO₃
• MW: 407.100089550018
• CID: 4839229
• Update Time: 2025-05-21

Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10F4INO3/c1-2-19-9(18)4-8-7(16)3-6(5-12)10(17-8)20-11(13,14)15/h3H,2,4-5H2,1H3
• InChI Key： NMGXIUYPQQKBSY-UHFFFAOYSA-N
• SMILES： IC1=CC(CF)=C(N=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Analysis of Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806743-75-8)

The compound Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806743-75-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate is its role in the development of targeted therapies. Fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability, which are critical factors in the design of next-generation pharmaceuticals. The presence of the iodo group further expands its utility, as it can serve as a versatile handle for further functionalization via cross-coupling reactions, a topic frequently searched by chemists in academic and industrial settings.

In the context of agrochemical innovation, this compound has shown promise as a building block for novel pesticides and herbicides. The trifluoromethoxy moiety is particularly noteworthy, as it is often associated with improved pesticidal activity and environmental persistence. With the global push toward sustainable agriculture, researchers are exploring how such halogenated pyridines can contribute to the development of more efficient and eco-friendly crop protection solutions.

The synthesis and characterization of Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate require advanced techniques such as NMR spectroscopy and mass spectrometry, which are commonly discussed in online forums and scientific communities. Its CAS No. 1806743-75-8 is frequently queried in chemical databases, reflecting its relevance in current research. Additionally, the compound's stability under various conditions is a subject of interest, as it impacts its storage and handling protocols.

From a commercial perspective, the demand for fluorinated pyridine derivatives like this one is on the rise, driven by their applications in material science and electronic chemicals. The compound's unique electronic properties, attributed to its fluoromethyl and trifluoromethoxy groups, make it a candidate for use in organic semiconductors and liquid crystals. This aligns with the broader trend of integrating halogenated compounds into advanced materials for optoelectronic devices.

In conclusion, Ethyl 3-(fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806743-75-8) represents a versatile and high-value chemical entity with multifaceted applications. Its structural complexity and functional diversity position it as a key player in the ongoing evolution of pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific and industrial discussions.